Cas no 653578-14-4 (Benzene, 2-chloro-1-(3-iodopropoxy)-4-(2,2,2-trifluoroethoxy)-)

• Product Name: Benzene, 2-chloro-1-(3-iodopropoxy)-4-(2,2,2-trifluoroethoxy)-
• CAS No: 653578-14-4
• MF: C₁₁H₁₁ClF₃IO₂
• MW: 394.556525468826
• CID: 400321
• PubChem ID: 57643427
• Update Time: 2025-04-19

Benzene, 2-chloro-1-(3-iodopropoxy)-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-(3-iodopropoxy)-4-(2,2,2-trifluoroethoxy)-
• 2-chloro-1-(3-iodopropoxy)-4-(2,2,2-trifluoroethoxy)benzene
• 3-[2-chloro-4-(2,2,2-trifluoroethoxy)phenoxy]propyl iodide
• SCHEMBL4456784
• OJVVOORDDRIAMD-UHFFFAOYSA-N
• 653578-14-4
• DTXSID50727417

• Inchi： 1S/C11H11ClF3IO2/c12-9-6-8(18-7-11(13,14)15)2-3-10(9)17-5-1-4-16/h2-3,6H,1,4-5,7H2
• InChI Key： OJVVOORDDRIAMD-UHFFFAOYSA-N
• SMILES： ICCCOC1C=CC(=CC=1Cl)OCC(F)(F)F

Computed Properties

• Exact Mass: 393.94403
• Monoisotopic Mass: 393.94444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46